N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide
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Description
N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C13H12N6O4 and its molecular weight is 316.277. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Compounds containing isoxazole and oxadiazole moieties, similar in structure to N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(6-oxopyridazin-1(6H)-yl)acetamide, have been synthesized and evaluated for their antimicrobial properties. These compounds have shown significant in vitro activity against bacterial and fungal strains, highlighting their potential as therapeutic agents in combating infections (Marri, Kakkerla, Murali Krishna, & Venkat Rajam, 2018).
Synthesis and Chemical Properties
Research has focused on the synthesis of novel heterocyclic compounds, including those with oxadiazole cycles, to explore their interesting biological properties. These studies involve developing methods for synthesizing various analogs and assessing their pharmacological activities, which is critical for the discovery of new drugs (Karpina, Kovalenko, Kovalenko, Zaremba, Silin, & Langer, 2019).
Biological and Pharmacological Evaluation
The exploration of oxadiazole derivatives for their biological activities extends to assessing their potential in fungicidal applications, toxicity assessments, tumor inhibition, and their roles as antioxidants, analgesics, and anti-inflammatory agents. These comprehensive evaluations help in understanding the multifaceted roles these compounds can play in pharmaceutical applications (Faheem, 2018).
Anticonvulsant and Neuroprotective Potential
The chemical oxidation and modification of compounds related to this compound have been studied for their anticonvulsant properties. This research is crucial for developing safer and more effective treatments for epilepsy and related neurological conditions (Adolphe-Pierre, Ménager, Tombret, Vérité, Lepage, & Lafont, 1998).
Properties
IUPAC Name |
N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-(6-oxopyridazin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N6O4/c1-8-5-9(17-22-8)13-16-11(23-18-13)6-14-10(20)7-19-12(21)3-2-4-15-19/h2-5H,6-7H2,1H3,(H,14,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPYLHMDTPMJRSV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)CN3C(=O)C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.